Cas no 107227-56-5 (Dibenzofuran,bromotrichloro-)

• Product Name: Dibenzofuran,bromotrichloro-
• CAS No: 107227-56-5
• MF: C₁₂H₄BrCl₃O
• MW: 350.422559738159
• CID: 127491
• PubChem ID: 57346577
• Update Time: 2025-04-18

Dibenzofuran,bromotrichloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,bromotrichloro-
• 4-bromo-1,2,3-trichlorodibenzofuran
• MONOBROMO-TRICHLORODIBENZOFURAN
• ACMC-20maww
• AG-D-22214
• CTK4A5081
• SureCN2955248
• 4-Bromo-1,2,3-trichlorodibenzo[b,d]furan
• SCHEMBL2955248
• DTXSID70910263
• 107227-56-5

• Inchi： 1S/C12H4BrCl3O/c13-8-10(15)11(16)9(14)7-5-3-1-2-4-6(5)17-12(7)8/h1-4H
• InChI Key： NAQHSVPWJYSVRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2=C1OC1C=CC=CC2=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 347.85122
• Monoisotopic Mass: 347.85111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14
• LogP: 6.30870